Cas no 1783699-65-9 (3,3-Difluoro-1-(2-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3,3-Difluoro-1-(2-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1783699-65-9
• MF: C₁₂H₁₂F₂O₂
• MW: 226.219290733337
• CID: 5737725
• PubChem ID: 105483681
• Update Time: 2025-09-27

3,3-Difluoro-1-(2-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1460925
• AKOS032953242
• 3,3-Difluoro-1-(2-methylphenyl)cyclobutane-1-carboxylic acid
• 1783699-65-9
• 3,3-Difluoro-1-(2-methylphenyl)cyclobutane-1-carboxylicacid
• Cyclobutanecarboxylic acid, 3,3-difluoro-1-(2-methylphenyl)-

• Inchi： 1S/C12H12F2O2/c1-8-4-2-3-5-9(8)11(10(15)16)6-12(13,14)7-11/h2-5H,6-7H2,1H3,(H,15,16)
• InChI Key： YAIPUURVDIFQGX-UHFFFAOYSA-N
• SMILES： FC1(CC(C(=O)O)(C2C=CC=CC=2C)C1)F

Computed Properties

• Exact Mass: 226.08053595g/mol
• Monoisotopic Mass: 226.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 339.5±42.0 °C(Predicted)
• pka: 3.24±0.40(Predicted)